Cas no 62327-31-5 (1,4-Benzenediamine, N,N'-bis(diphenylmethylene)-)

1,4-Benzenediamine, N,N'-bis(diphenylmethylene)- structure
62327-31-5 structure
Product Name:1,4-Benzenediamine, N,N'-bis(diphenylmethylene)-
CAS No:62327-31-5
MF:C32H24N2
MW:436.546367645264
CID:449212
PubChem ID:13013451
Update Time:2025-04-19

1,4-Benzenediamine, N,N'-bis(diphenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine, N,N'-bis(diphenylmethylene)-
    • N-[4-(benzhydrylideneamino)phenyl]-1,1-diphenylmethanimine
    • CHEBI:188696
    • DTXSID00515189
    • 62327-31-5
    • N,N'-(1,4-Phenylene)bis(1,1-diphenylmethanimine)
    • N,N'-1,4-Phenylenebis(1,1-diphenylmethanimine)
    • N1,N4-Bis(diphenylmethylene)benzene-1,4-diamine
    • Inchi: 1S/C32H24N2/c1-5-13-25(14-6-1)31(26-15-7-2-8-16-26)33-29-21-23-30(24-22-29)34-32(27-17-9-3-10-18-27)28-19-11-4-12-20-28/h1-24H
    • InChI Key: NCVWCKLTOBSUCC-UHFFFAOYSA-N
    • SMILES: N(/C1C=CC(=CC=1)/N=C(\C1C=CC=CC=1)/C1C=CC=CC=1)=C(/C1C=CC=CC=1)\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 436.19412
  • Monoisotopic Mass: 436.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • PSA: 24.72
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